[4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone

• IUPAC Name: [4-(methylamino)piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C14H20N2O/c1-11-5-3-4-6-13(11)14(17)16-9-7-12(15-2)8-10-16/h3-6,12,15H,7-10H2,1-2H3
• InChI Key: NISRIXSNFKAWJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCC(CC2)NC
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

[4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone, commonly known as 4-Methylpentedrone (4-MPD), is a synthetic cathinone that belongs to the class of designer drugs. This compound is structurally similar to other cathinones, such as mephedrone and methcathinone. 4-MPD is a psychoactive substance that has gained popularity in the recreational drug market due to its stimulant effects. However, its potential for abuse and dependence has raised concerns among researchers and policymakers.

Mechanism of Action

The exact mechanism of action of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone is not fully understood. However, it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which produces the stimulant effects of the drug. The precise binding sites and affinities of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone for these neurotransmitter transporters are still being investigated.
Biochemical and Physiological Effects:
The use of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone has been associated with a range of biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. It can also cause euphoria, increased sociability, and alertness. However, the use of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone can also lead to adverse effects, such as anxiety, paranoia, and psychosis. Long-term use can lead to dependence and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

The use of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone in laboratory experiments has several advantages and limitations. One advantage is that it is relatively easy to synthesize and purify, making it a convenient reference standard for cathinones. Additionally, its stimulant effects make it a useful tool for studying the effects of neurotransmitters on behavior. However, its potential for abuse and dependence raises ethical concerns about its use in animal studies. Furthermore, the lack of information on its long-term effects on animal models limits its utility in preclinical research.

Future Directions

There are several future directions for research on [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone. One area of interest is the development of new analogs with improved pharmacological properties. These analogs could potentially be used as therapeutic agents for neurological disorders. Another area of research is the elucidation of the precise mechanism of action of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone and its binding sites on neurotransmitter transporters. This could lead to the development of more selective inhibitors with fewer side effects. Finally, more research is needed to understand the long-term effects of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone on animal models and humans, which could inform policies on its use and regulation.

Synthesis Methods

The synthesis of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone involves the reaction of 4-methylpropiophenone with methylamine and piperidine. This process results in the formation of a white crystalline powder that is soluble in organic solvents. The purity and potency of the final product depend on the quality of the starting materials and the reaction conditions. The synthesis of [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone is relatively simple and can be performed using readily available reagents.

Scientific Research Applications

[4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone has been studied for its potential applications in scientific research. This compound has been used as a reference standard for the identification and quantification of cathinones in biological samples. It has also been used to study the pharmacological properties of cathinones, such as their effects on neurotransmitter systems and behavior. Additionally, [4-(Methylamino)piperidin-1-yl]-(2-methylphenyl)methanone has been used to investigate the structure-activity relationships of cathinones and to develop new analogs with improved properties.